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Compound of Interest

Compound Name: BMS-265246

Cat. No.: B1667192 Get Quote

For Immediate Reference: BMS-265246 is a potent cyclin-dependent kinase (CDK) inhibitor

and should be handled and disposed of as hazardous chemical waste.[1][2][3][4] Do not

dispose of this compound down the drain or in regular trash.

This document provides essential safety and logistical information for the proper disposal of

BMS-265246, a compound used in research settings. The following procedures are based on

general laboratory safety protocols and the known properties of the compound. Researchers,

scientists, and drug development professionals should adhere to these guidelines to ensure

personal safety and environmental compliance.

Chemical and Safety Data
Before handling or disposing of BMS-265246, it is crucial to be aware of its properties. This

information is critical for assessing risk and determining the appropriate disposal route.
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Property Value Source

Molecular Formula C₁₈H₁₇F₂N₃O₂ [1][3]

Molecular Weight 345.34 g/mol [1]

Appearance Solid powder [1]

Solubility
Soluble in DMSO; Insoluble in

water
[1][5]

Storage Store at -20°C [1][3]

Biological Activity
Potent inhibitor of CDK1 and

CDK2
[1][2][3][4]

Shipping

Shipped under ambient

temperature as a non-

hazardous chemical for

research purposes.

[1]

Step-by-Step Disposal Procedures
The proper disposal of BMS-265246 requires careful segregation and handling to mitigate

risks. Follow these steps for all forms of BMS-265246 waste.

Waste Segregation and Collection:
Solid Waste:

Collect any solid BMS-265246, contaminated personal protective equipment (PPE) such

as gloves and weighing papers, and lab materials (e.g., pipette tips, tubes) in a dedicated,

clearly labeled hazardous waste container.

The container must be compatible with the chemical and properly sealed to prevent leaks

or spills.

Liquid Waste (DMSO Solutions):
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Solutions of BMS-265246 in dimethyl sulfoxide (DMSO) should be collected in a separate,

sealed, and clearly labeled container for halogenated or non-halogenated solvent waste,

in accordance with your institution's waste management guidelines.[6]

Do not mix aqueous waste with organic solvent waste.[6]

Aqueous Waste:

Given that BMS-265246 is insoluble in water, it is unlikely to be in an aqueous solution.

However, any aqueous buffers or media used in experiments that may have come into

contact with the compound should be treated as hazardous waste and collected

separately. Do not pour down the drain.[7][8]

Empty Containers:

Original containers of BMS-265246 should be triple-rinsed with a suitable solvent (such as

DMSO or another organic solvent capable of dissolving the compound).[6][8]

Collect the rinsate as hazardous waste.[6][8]

After rinsing, deface the original label and dispose of the empty container as regular lab

glass or plastic waste, following institutional guidelines.[8]

Labeling and Storage:
All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "BMS-265246".

Store waste containers in a designated and properly ventilated Satellite Accumulation Area

(SAA).[9]

Ensure that incompatible waste streams are segregated to prevent accidental reactions.[8][9]

For example, store solvent waste separately from acids and bases.[9]

Keep waste containers closed except when adding waste.[8]

Final Disposal:
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Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EH&S) department or a licensed hazardous waste disposal contractor.

Never attempt to neutralize or dispose of chemical waste through unauthorized methods.

Experimental Workflow for a Kinase Inhibition
Assay
To provide context for the generation of waste containing BMS-265246, the following diagram

illustrates a typical experimental workflow for a kinase inhibition assay.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1667192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Assay

Analysis

Prepare BMS-265246 Stock Solution
(in DMSO)

Incubate Kinase, Substrate, ATP,
and BMS-265246

Prepare Kinase and Substrate Solution
(e.g., CDK1/cyclin B, Histone H1)

Prepare ATP Solution
(with γ-³³P-ATP)

Stop Reaction
(e.g., with TCA)

Collect Precipitates
(on filter plate)

Quantify Radioactivity
(Scintillation Counter)

Data Analysis
(IC₅₀ determination)

Click to download full resolution via product page

Caption: Workflow for a typical in vitro kinase assay to determine the IC₅₀ of BMS-265246.

Signaling Pathway Inhibition by BMS-265246
BMS-265246 exerts its biological effect by inhibiting cyclin-dependent kinases, which are

crucial for cell cycle progression. The diagram below illustrates this inhibitory action.
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Caption: BMS-265246 inhibits CDK1 and CDK2, leading to cell cycle arrest.

By adhering to these disposal procedures and understanding the context of BMS-265246's

use, laboratory personnel can maintain a safe and compliant research environment. Always

consult your institution's specific waste management policies and the manufacturer's Safety

Data Sheet (SDS) if available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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